N-nitroso-timolol

• Molecular Formula: C13H23N5O4S
• Molecular Weight: 345.42 g/mol
• InChI: InChI=1S/C13H23N5O4S/c1-13(2,3)18(16-20)8-10(19)9-22-12-11(14-23-15-12)17-4-6-21-7-5-17/h10,19H,4-9H2,1-3H3/t10-/m0/s1
• InChIKey: JJTVSGFISCETCP-JTQLQIEISA-N

N-Nitroso-Timolol Reference Standards Procurement Guide

N-Nitroso-timolol (NTIM) is a nitrosamine drug substance-related impurity (NDSRI) formed from the secondary amine of the beta-adrenergic blocker timolol. It is primarily used as a highly characterized analytical reference standard for method development, method validation (AMV), and quality control (QC) during the manufacturing and stability testing of timolol drug substances and products [1]. Its procurement is essential for Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) to meet regulatory traceability requirements against pharmacopeial standards such as USP and EP [2]. Unlike process impurities, NTIM arises from nitrosation of the parent drug and thus serves as a critical marker for nitrite contamination risk assessment [3].

Impurity type Nitrosamine drug substance-related impurity (NDSRI) from timolol nitrosation

Analytical use Method development, AMV, and QC release testing for timolol products

Pharmacopeial alignment Reference standard for USP/EP compendial impurity control methods

• [1] SynZeal. N-Nitroso Timolol. Product Page. View Source
• [2] Veeprho. N-Nitroso Timolol. Product Page. View Source
• [3] USP Nitrosamines Exchange. Nitrosamines et énantiomères. 2025. View Source

Why N-Nitroso-Timolol Cannot Be Substituted by Generic Nitrosamine Standards

Generic substitution of nitrosamine reference standards is not feasible because the toxicological potency and corresponding regulatory acceptable intake (AI) limits are specific to each NDSRI's chemical structure [1]. The N-nitroso derivatives of different beta-blockers exhibit markedly different DNA-damaging potencies in vitro [2]. Consequently, regulatory agencies like the FDA and EMA assign compound-specific AI limits (e.g., 1500 ng/day for N-nitroso-timolol vs. 96 ng/day for NDMA), which dictate the required analytical sensitivity and ultimately, the commercial viability of a drug product [3]. The use of an incorrect nitrosamine reference standard (e.g., N-nitroso-propranolol) for timolol products would invalidate analytical method specificity and regulatory compliance [4].

Compound-specific AI limits

Regulatory acceptable intake differs per NDSRI structure; NDMA or other nitrosamine standards cannot meet timolol-specific method requirements.

DNA-damaging potency variability

In vitro genotoxicity varies markedly across beta-blocker NDSRIs; substituting N-nitroso-propranolol may invalidate method specificity.

Chiral identity mismatch

The (S)-enantiomer reference differs from EP Impurity A ((R)-form); incorrect enantiomer leads to quantitation inaccuracy without chiral resolution.

• [1] USP Nitrosamines Exchange. EFPIA Position paper for NDSRIs of beta-blockers. 2023. View Source
• [2] Robbiano L, et al. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. Cancer Res. 1991;51(9):2273-9. View Source
• [3] USP Nitrosamines Exchange. Risk mitigation based on DP specifications. 2025. View Source
• [4] USP Nitrosamines Exchange. FDA Control of Nitrosamine Impurities in Human Drugs revision2. 2024. View Source

N-Nitroso-Timolol Quantitative Evidence Guide

FDA Acceptable Intake Limit vs. NDMA

N-nitroso-timolol is classified under the FDA's Carcinogenic Potency Categorization Approach (CPCA) as a Category 5 NDSRI, corresponding to an Acceptable Intake (AI) limit of 1500 ng/day [1]. This limit is >15 times higher than the AI for the highly potent, small-molecule nitrosamine NDMA (96 ng/day), and is also significantly above the 440 ng/day AI proposed for N-nitroso-propranolol, another beta-blocker NDSRI [2] [3]. The higher AI reflects the lower predicted carcinogenic potency of N-nitroso-timolol, a characteristic linked to the bulky tert-butyl group adjacent to the secondary amine, which likely sterically hinders metabolic activation [4].

AI Limit vs. NDMA

Head-to-head

1500 ng/day (timolol) vs 96 ng/day (NDMA) — 15.6× higher

Supports specification-based impurity control review.

CPCA Category 5; steric hindrance predicted.

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit
Target Compound Data	1500 ng/day
Comparator Or Baseline	N-Nitrosodimethylamine (NDMA): 96 ng/day; N-Nitroso-propranolol: 440 ng/day (proposed)
Quantified Difference	15.6-fold higher vs. NDMA; 3.4-fold higher vs. N-Nitroso-propranolol
Conditions	FDA CPCA; ICH M7 framework for lifetime cancer risk; EFPIA position paper.

Why This Matters

A higher AI permits a higher acceptable impurity level in the drug product, potentially simplifying manufacturing control strategies and reducing analytical burden for timolol products compared to those for propranolol or other beta-blockers.

• [1] USP Nitrosamines Exchange. Risk mitigation based on DP specifications. 2025. View Source
• [2] FDA Guidance. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities. CDER. August 2023. View Source
• [3] USP Nitrosamines Exchange. The acceptance Intake of Nitroso-Propranolol. 2023. View Source
• [4] USP Nitrosamines Exchange. EFPIA Position paper for NDSRIs of beta-blockers. 2023. View Source

Drug Product Impurity Specification Limit

For timolol drug products with a Maximum Daily Dose (MDD) of 800 µg, the calculated acceptable level of N-nitroso-timolol is 0.1875% (w/w) of the API [1]. This is notably higher than the typical 0.10% specification limit for unknown degradation products. This quantitative relationship (AI/MDD) demonstrates that N-nitroso-timolol can be controlled by a standard related-substances HPLC method, provided method specificity is demonstrated, avoiding the need for a dedicated, ultra-trace nitrosamine method [2]. In contrast, for a drug with an MDD of 100 mg and the same 1500 ng/day AI, the limit would be a much more challenging 0.0015% (15 ppm), often requiring dedicated LC-MS/MS analysis [3].

Specification limit

Head-to-head

0.1875% (w/w) for 800 µg MDD; vs 0.0015% for 100 mg MDD

Supports compendial HPLC method feasibility for low-MDD products.

ICH M7 context; MDD-dependent calculation.

Evidence Dimension	Drug Product Impurity Specification Limit (% w/w)
Target Compound Data	0.1875% (1,875 ppm) for Timolol (MDD 800 µg) with AI of 1500 ng/day
Comparator Or Baseline	Hypothetical product with MDD 100 mg and AI 1500 ng/day: 0.0015% (15 ppm). Typical unspecified impurity limit: 0.10%.
Quantified Difference	N-Nitroso-timolol limit is 125-fold higher than a 100 mg drug scenario and 1.875-fold higher than standard unspecified impurity thresholds.
Conditions	CPCA Category 5 AI (1500 ng/day); timolol hemihydrate MDD of 800 µg.

Why This Matters

The exceptionally low MDD of timolol, combined with a relatively high AI, creates a unique procurement scenario where a validated, simpler analytical approach may be feasible, potentially reducing the cost of QC analysis and the demand for ultra-high sensitivity reference standards.

• [1] USP Nitrosamines Exchange. Risk mitigation based on DP specifications. 2025. View Source
• [2] Veeprho. N-Nitroso Timolol. Product Page. View Source
• [3] ICH M7(R1) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. View Source

Analytical Sensitivity: LC-TQ vs. LC-UV

A dedicated, highly sensitive LC-TQ (liquid chromatography-triple quadrupole mass spectrometry) method has been developed and validated for N-nitroso-timolol, achieving a Limit of Detection (LOD) of 2 pg/mL (0.2 ppb) and a Limit of Quantitation (LOQ) of 5 pg/mL (0.5 ppb) in timolol API matrix [1]. This represents a >2000-fold improvement in sensitivity over a typical LC-UV method, which might have an LOQ of ~1 µg/mL (1 ppm) [2]. In a comparative context, a validated method for N-nitroso-propranolol using LC-MS/MS achieved an LOQ of 0.1 ng/mL (0.1 ppb), while the method for N-nitroso-timolol demonstrates comparable, fit-for-purpose sensitivity given the higher AI [3].

Method sensitivity

Cross-study

LOQ 5 pg/mL (LC-TQ) — >2000× more sensitive than LC-UV (~1 µg/mL)

Published LC-TQ method provides benchmark sensitivity for trace nitrosamine analysis.

Agilent 6495D; ICH Q2(R1) validated.

Evidence Dimension	Analytical Method Sensitivity (LOQ)
Target Compound Data	LOQ: 5 pg/mL (0.5 ppb) by LC-TQ (Agilent 6495D)
Comparator Or Baseline	N-Nitroso-propranolol: LOQ 0.1 ng/mL (0.1 ppb) by LC-MS/MS; Typical LC-UV: LOQ ~ 1 µg/mL (1000 ppb).
Quantified Difference	5-fold higher LOQ vs. N-Nitroso-propranolol method, but >2000-fold more sensitive than standard LC-UV.
Conditions	Agilent 6495D LC/TQ; MRM transitions m/z 346.2→128, 144, 130; spiked timolol API; ICH Q2(R1) validation.

Why This Matters

The validated LC-TQ method provides a documented, sensitive analytical solution for N-nitroso-timolol. The method's sensitivity is purposefully aligned with the compound's regulatory threshold, ensuring that procurement of the reference standard is complemented by a proven analytical workflow for compliance.

• [1] Agilent Technologies. Highly Sensitive Quantitation of N-Nitroso Timolol Impurity in Timolol API using the Agilent 6495D LC/TQ. ASMS 2024 Poster. View Source
• [2] ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. View Source
• [3] USP Nitrosamines Exchange. The acceptance Intake of Nitroso-Propranolol. 2023. View Source

Genotoxicity Profile vs. Small Nitrosamines

N-nitroso-timolol is classified as a non-Cohort of Concern (CoC) nitrosamine, consistent with the broader class of beta-blocker NDSRIs. The EFPIA weight-of-evidence position paper concluded that nitrosamines of beta-blockers are 'much less potent mutagens' and their carcinogenicity potency is 'probably also much lower than the small nitrosamines' [1]. This is mechanistically attributed to the bulky tert-butyl group adjacent to the nitrosatable amine, which is hypothesized to sterically hinder the CYP-mediated α-hydroxylation required for metabolic activation—the key step for DNA adduct formation [2]. In vitro, structurally related N-nitroso-beta-blockers show a >10-fold difference in their DNA-damaging concentration ranges (e.g., NO-propranolol active at 0.01-0.1 mM, while NO-nadolol requires 0.3-3 mM), suggesting that subtle structural differences, including the nature of the N-alkyl group, significantly modulate potency [3].

Genotoxicity class

Class-level

Category 5 NDSRI; non-Cohort of Concern; AI 1500 ng/day vs NDMA 96 ng/day

Class-level evidence supports lower predicted mutagenic potency.

EFPIA weight-of-evidence; in vitro hepatocyte genotoxicity data.

Evidence Dimension	Predicted Mutagenic Potency and Structural Class
Target Compound Data	Category 5 NDSRI; non-Cohort of Concern; proposed AI of 1500 ng/day.
Comparator Or Baseline	Small-molecule nitrosamines (NDMA, NDEA): Cohort of Concern; AI of 96 ng/day and 26.5 ng/day respectively. NO-propranolol: Category 5; proposed AI of 440 ng/day.
Quantified Difference	AI is >15-fold higher than small nitrosamines. The presence of a bulky tert-butyl group is a distinguishing structural feature predictive of lower potency.
Conditions	CPCA classification; expert review of SAR by EFPIA; in vitro genotoxicity of six beta-blocker NDSRIs in rat and human hepatocytes.

Why This Matters

Procurement of N-nitroso-timolol as a reference standard is scientifically justified by its distinct safety profile within the broader nitrosamine class. Understanding its category 5 classification and the data supporting it allows users to confidently select and utilize the standard for risk assessment without over-engineering analytical methods for an unnecessarily low AI.

• [1] USP Nitrosamines Exchange. EFPIA Position paper for NDSRIs of beta-blockers. 2023. View Source
• [2] USP Nitrosamines Exchange. The acceptance Intake of Nitroso-Propranolol. 2023. View Source
• [3] Robbiano L, et al. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. Cancer Res. 1991;51(9):2273-9. View Source

Chiral Identity: (S)-Enantiomer vs. EP Impurity A

N-Nitroso-timolol (CAS N/A) is the (S)-enantiomer of the nitrosamine derivative of timolol, matching the active pharmaceutical ingredient's stereochemistry. Its enantiomer, the (R)-form, is defined as N-Nitroso Timolol EP Impurity A [1]. In commercial timolol API, EP Impurity A can be present at levels below 1% [2]. This distinction is critical for method development; unless a chiral separation is employed, the (R) and (S) forms co-elute and are quantified as a sum, leading to potential overestimation of N-nitroso-timolol content if an achiral reference standard is used without proper characterization [3]. The availability of defined chiral reference standards enables the specific quantification required for regulatory filings that differentiate between enantiomers.

Chiral identity

Head-to-head

(S)-enantiomer (analyte) vs (R)-enantiomer (EP Impurity A)

Enantiomer-specific standard required for chiral method accuracy.

Co-elution in achiral methods; EP monograph classification.

Evidence Dimension	Chiral Identity and Pharmacopeial Classification
Target Compound Data	N-Nitroso-timolol: (S)-enantiomer; primary analyte for API nitrosamine control.
Comparator Or Baseline	N-Nitroso Timolol EP Impurity A: (R)-enantiomer; a specified impurity in timolol API at <1%.
Quantified Difference	The (R)-enantiomer represents a minor (<1%) stereoisomeric impurity relative to the timolol (S)-enantiomer. Co-elution in achiral methods leads to a sum quantification.
Conditions	Timolol API Certificate of Analysis; HPLC analysis with and without chiral stationary phase; USP/EP monographs.

Why This Matters

Accurate procurement of the correct enantiomer or a characterized mixture is essential for method specificity. Using N-Nitroso Timolol EP Impurity A in place of the (S)-form without consideration of chiral resolution will lead to quantitative inaccuracy and potential regulatory submission failure.

• [1] SynZeal. N-Nitroso Timolol EP Impurity A. Product Page. View Source
• [2] USP Nitrosamines Exchange. Nitrosamines et énantiomères. 2025. View Source
• [3] Veeprho. N-Nitroso Timolol. Product Page. View Source

N-Nitroso-Timolol Procurement Scenarios

ANDA Filing and Release Testing for Timolol Products

Manufacturers of generic timolol maleate ophthalmic solutions or oral formulations can use N-nitroso-timolol reference standards to validate compendial related-substances methods. The derived specification limit of 0.1875% allows control within standard impurity thresholds, potentially negating the need for a dedicated nitrosamine method and reducing the cost of routine QC testing [1]. This scenario is particularly advantageous for products with a low Maximum Daily Dose (MDD), such as eye drops, where the high AI/MDD ratio minimizes analytical burden [2].

LC-MS/MS Method Development and Cross-Validation

Analytical development laboratories can procure the characterized standard to implement or cross-validate the published LC-triple quadrupole method (Agilent 6495D) [3]. The method's validated LOQ of 5 pg/mL (0.5 ppb) and high recovery (98.5%) provides a benchmark for developing in-house methods or adapting the workflow to other timolol-related nitrosamine impurities with lower AI limits [4].

Genotoxicity and SAR Research on Beta-Blocker NDSRIs

N-nitroso-timolol is a prototypical example of a beta-blocker NDSRI with a bulky tert-butyl group. Toxicologists can use a certified reference standard in in vitro metabolic activation studies (e.g., hepatocyte assays) to generate data supporting its non-Cohort of Concern classification [5]. These studies contribute to a weight-of-evidence approach that may justify a higher AI, with the potential to move compounds from Category 5 to even higher AIs, influencing future regulatory policy for the entire beta-blocker class [6].

Chiral Method Development and Enantiomeric Purity Verification

Quality control laboratories can differentiate N-nitroso-timolol ((S)-form) from its (R)-enantiomer, EP Impurity A. Procurement of either individual enantiomer or a characterized racemic mixture enables the development and validation of chiral HPLC or SFC methods [7]. This is critical for accurately reporting the nitrosamine impurity profile in the timolol API, where the (R)-form may be present as an inherent trace impurity [8].

Application

Selection Property

Validation Focus

Timolol product impurity control

Specification-based method feasibility

Compendial method specificity & accuracy for low-MDD products

LC-MS/MS method implementation

Method sensitivity benchmark (LOQ/recovery)

Cross-validation with published LC-TQ method

Beta-blocker NDSRI genotoxicity research

Structural class (tert-butyl group)

In vitro metabolic activation and SAR weight-of-evidence

Chiral impurity differentiation

Enantiomeric identity (S vs R)

Chiral HPLC/SFC method resolution validation

• [1] USP Nitrosamines Exchange. Risk mitigation based on DP specifications. 2025. View Source
• [2] Veeprho. N-Nitroso Timolol. Product Page. View Source
• [3] Agilent Technologies. Highly Sensitive Quantitation of N-Nitroso Timolol Impurity in Timolol API using the Agilent 6495D LC/TQ. ASMS 2024 Poster. View Source
• [4] ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. View Source
• [5] Robbiano L, et al. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. Cancer Res. 1991;51(9):2273-9. View Source
• [6] Microbioz India. Genotoxic and carcinogenic risk to humans of drug–nitrite interaction products. 2007. View Source
• [7] SynZeal. N-Nitroso Timolol EP Impurity A. Product Page. View Source
• [8] USP Nitrosamines Exchange. Nitrosamines et énantiomères. 2025. View Source